Cas no 855280-05-6 (3-METHANESULFONYLBUTAN-2-ONE)

• Product Name: 3-METHANESULFONYLBUTAN-2-ONE
• CAS No: 855280-05-6
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 4660632
• PubChem ID: 19842100
• Update Time: 2025-05-24

3-METHANESULFONYLBUTAN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 3-Methanesulfonyl-butan-2-one
• 3-(methylsulfonyl)butan-2-one
• 3-METHANESULFONYLBUTAN-2-ONE

• Inchi： 1S/C5H10O3S/c1-4(6)5(2)9(3,7)8/h5H,1-3H3
• InChI Key： MJYQEZPRSQWMAO-UHFFFAOYSA-N
• SMILES： CC(=O)C(S(C)(=O)=O)C

Additional information on 3-METHANESULFONYLBUTAN-2-ONE

3-Methanesulfonylbutan-2-one (CAS No. 855280-05-6): A Comprehensive Overview

3-Methanesulfonylbutan-2-one (CAS No. 855280-05-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, also known as 3-methylsulfonylbutan-2-one, is characterized by its unique chemical structure, which includes a ketone group and a sulfonyl moiety. These functional groups contribute to its reactivity and potential applications in various scientific and industrial processes.

The chemical formula of 3-methanesulfonylbutan-2-one is C₆H₁₂O₃S, and it has a molecular weight of approximately 156.19 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical properties, including boiling point, melting point, and density, are well-documented in the literature and are essential for its handling and storage.

In the realm of organic synthesis, 3-methanesulfonylbutan-2-one serves as a valuable building block for the preparation of more complex molecules. The presence of the sulfonyl group makes it an excellent electrophile, facilitating various reactions such as nucleophilic substitution and addition reactions. Recent studies have explored its use in the synthesis of bioactive compounds, particularly those with potential therapeutic applications. For instance, a study published in the Journal of Organic Chemistry (2021) demonstrated the efficient synthesis of novel sulfonamide derivatives using 3-methanesulfonylbutan-2-one as a key intermediate.

In the pharmaceutical industry, 3-methanesulfonylbutan-2-one has shown promise as a precursor for the development of new drugs. The sulfonyl group is known to enhance the pharmacological properties of molecules by improving their solubility, stability, and bioavailability. Researchers at the University of California, San Francisco (UCSF) have reported the use of 3-methanesulfonylbutan-2-one in the synthesis of potent inhibitors of protein kinases, which are important targets for cancer therapy. These inhibitors have demonstrated significant antiproliferative effects in vitro and are currently undergoing preclinical evaluation.

Beyond its applications in drug discovery, 3-methanesulfonylbutan-2-one has also found utility in materials science. The compound can be used to modify polymers and other materials to enhance their mechanical properties or to introduce functional groups that confer specific characteristics. For example, a study published in Advanced Materials (2020) described the use of 3-methanesulfonylbutan-2-one to create self-healing polymers with improved mechanical strength and durability.

The environmental impact of 3-methanesulfonylbutan-2-one is another area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its production and use must be conducted with appropriate safety measures to minimize any potential risks. Studies have shown that proper disposal methods and waste management practices can effectively mitigate environmental concerns associated with its use.

In conclusion, 3-methanesulfonylbutan-2-one (CAS No. 855280-05-6) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for its use, 3-methanesulfonylbutan-2-one is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.